Cas no 1249562-68-2 (ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate)

• Product Name: ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate
• CAS No: 1249562-68-2
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 6339075
• PubChem ID: 61650158
• Update Time: 2025-09-28

ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate
• EN300-2361117
• AKOS010915183
• 1249562-68-2

• Inchi： 1S/C10H11ClFNO2/c1-2-15-10(14)9(13)6-3-4-7(11)8(12)5-6/h3-5,9H,2,13H2,1H3
• InChI Key： SAEQJTISUUDSCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate

Professional Introduction to Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate (CAS No. 1249562-68-2)

Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate, with the CAS number 1249562-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both amino and ester functional groups, along with a halogenated aromatic ring system, makes it a versatile building block for drug development.

The significance of Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate in modern pharmaceutical research is underscored by its role in the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential in creating compounds that modulate enzyme activity, which is pivotal in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The presence of both chloro and fluoro substituents on the aromatic ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological investigation.

In the realm of drug discovery, the synthesis of derivatives from Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate has been a focal point for academic and industrial laboratories. The compound's ability to undergo selective functionalization allows chemists to tailor its properties for specific biological targets. For example, modifications at the amino group can introduce hydrogen bonding capabilities, while alterations at the ester moiety can influence solubility and bioavailability. These attributes are particularly valuable in designing molecules that exhibit high selectivity and low toxicity profiles.

Recent advancements in computational chemistry have further illuminated the potential of Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate as a scaffold for drug development. Molecular modeling studies have demonstrated that this compound can effectively interact with biological receptors due to its optimized steric and electronic characteristics. Such insights have guided the design of novel analogs with enhanced binding affinities and improved pharmacokinetic properties. The integration of machine learning algorithms has expedited the identification of promising derivatives, thereby accelerating the drug discovery process.

The role of Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate extends beyond mere intermediation in synthetic pathways; it also serves as a platform for exploring new chemical space. By leveraging its structural features, researchers can develop innovative compounds that address unmet medical needs. For instance, recent investigations have focused on its application in creating targeted therapies for resistant tumors, where traditional treatments have shown limited efficacy. The compound's unique combination of functional groups provides a versatile framework for designing molecules that can selectively inhibit cancer cell proliferation while sparing healthy tissues.

The industrial relevance of Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate is further emphasized by its scalability in production and compatibility with green chemistry principles. Modern synthetic methodologies emphasize sustainability, and this compound exemplifies how traditional pharmaceutical intermediates can be synthesized using environmentally friendly processes. The adoption of catalytic systems and solvent-free reactions has reduced waste generation and energy consumption, aligning with global efforts to promote sustainable chemistry.

In conclusion, Ethyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate (CAS No. 1249562-68-2) represents a cornerstone in contemporary pharmaceutical research. Its structural versatility, coupled with its biological relevance, positions it as a key player in the development of next-generation therapeutics. As scientific understanding progresses, the potential applications of this compound are expected to expand, driving innovation across multiple therapeutic areas.